Cas no 146467-02-9 (Propanedioic acid, (3-cyano-3-cyclopenten-1-yl)-, diethyl ester)

• Product name: Propanedioic acid, (3-cyano-3-cyclopenten-1-yl)-, diethyl ester
• CAS No: 146467-02-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 1317280

Propanedioic acid, (3-cyano-3-cyclopenten-1-yl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3-cyano-3-cyclopenten-1-yl)-, diethyl ester
• Propanedioic acid, 2-(3-cyano-3-cyclopenten-1-yl)-, 1,3-diethyl ester

• Inchi： 1S/C13H17NO4/c1-3-17-12(15)11(13(16)18-4-2)10-6-5-9(7-10)8-14/h5,10-11H,3-4,6-7H2,1-2H3
• InChI Key： KSZJDYVXMDSWDZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1CC=C(C#N)C1)C(OCC)=O

Computed Properties

• Exact Mass: 251.11581

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 348.0±25.0 °C(Predicted)
• PSA: 76.39
• pka: 11.68±0.40(Predicted)